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Compound of Interest

Compound Name: Herbimycin C

Cat. No.: B8101158

Get Quote

Abstract & Scope
Herbimycin C (CAS 91700-92-4) is a benzoquinone ansamycin antibiotic and a potent inhibitor

of Heat Shock Protein 90 (Hsp90).[1][2][3] Unlike its more abundant analogue Herbimycin A,

Herbimycin C lacks specific methoxy groups, altering its polarity and interaction profile.[3] This

application note provides a definitive protocol for the solubilization, storage, and experimental

preparation of Herbimycin C. It addresses the critical challenge of hydrophobicity, ensuring

researchers maintain compound stability and bioavailability in cellular assays.[1][3]

Chemical Profile & Solubility Data[2][3][4][5][6][7]
Before initiating any protocol, it is essential to understand the physicochemical limitations of the

compound. Herbimycin C is lipophilic and practically insoluble in pure water.[3] Attempting to

dissolve it directly in aqueous buffers (PBS, Tris) will result in precipitation and inaccurate

dosing.[1][2][3]
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Property Data

Molecular Formula C₂₉H₄₀N₂O₉

Molecular Weight 560.64 g/mol

Appearance Yellow Solid

Class Benzoquinone Ansamycin

Primary Target Hsp90 (N-terminal ATP binding pocket)

Solubility Compatibility Table

Solvent Solubility Rating
Max
Recommended
Stock

Application

DMSO (Dimethyl

Sulfoxide)
Excellent 10 - 20 mg/mL

Biological Assays

(Cell Culture)

Methanol Good 5 - 10 mg/mL
Chemical Analysis

(HPLC/MS), Synthesis

Ethanol Good 5 - 10 mg/mL Alternative to DMSO

Water / PBS Poor < 0.1 mg/mL
DO NOT USE for

Stock

Critical Insight: While DMSO is the gold standard for biological stocks, it is hygroscopic.[3]

Absorbed water can cause Herbimycin C to degrade over time.[3] Always use anhydrous, high-

purity DMSO (≥99.9%) stored under inert gas if possible.[1][2][3]
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Understanding the solubility is necessary to preserve the biological function. Herbimycin C
functions by binding to the ATP-binding pocket of Hsp90, destabilizing "client proteins" (e.g., v-

Src, Raf-1, p53) and targeting them for proteasomal degradation.[1][2][3]
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Figure 1: Mechanism of Action.[1][2][3] Herbimycin C inhibits Hsp90, leading to the

ubiquitination and degradation of oncogenic client proteins.[1][2][3][4]

Protocol: Preparation of Stock Solutions
Objective: Prepare a stable 10 mM stock solution of Herbimycin C in DMSO.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8101158/docs?utm_src=pdf-body#technical-application-note-solubilization-and-handling-of-herbimycin-c
https://en.wikipedia.org/wiki/Herbimycin
https://pubchem.ncbi.nlm.nih.gov/compound/13491580
https://www.stressmarq.com/products/small-molecules/inhibitor/herbimycin-a-sih-116/
https://www.benchchem.com/product/b8101158/docs?utm_src=pdf-body-img#technical-application-note-solubilization-and-handling-of-herbimycin-c
https://en.wikipedia.org/wiki/Herbimycin
https://pubchem.ncbi.nlm.nih.gov/compound/13491580
https://www.stressmarq.com/products/small-molecules/inhibitor/herbimycin-a-sih-116/
https://www.benchchem.com/product/b8101158/docs?utm_src=pdf-body#technical-application-note-solubilization-and-handling-of-herbimycin-c
https://en.wikipedia.org/wiki/Herbimycin
https://pubchem.ncbi.nlm.nih.gov/compound/13491580
https://www.stressmarq.com/products/small-molecules/inhibitor/herbimycin-a-sih-116/
https://adipogen.com/storeconfig/choose/store?destination=ag-cn2-0429-herbimycin-a.html
https://www.benchchem.com/product/b8101158/docs?utm_src=pdf-body#technical-application-note-solubilization-and-handling-of-herbimycin-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8101158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents & Equipment[1][3]
Herbimycin C (Solid)[1][2][3]

Anhydrous DMSO (Sigma-Aldrich or equivalent, cell-culture grade)[1][2][3]

Vortex mixer[2]

Amber glass vials or opaque polypropylene tubes (Light Sensitive!)[1][2][3]

Desiccator[2]

Molarity Calculations (Reference)
Target Concentration Mass of Herbimycin C Volume of DMSO Required

1 mM 1 mg 1.784 mL (1784 µL)

5 mM 1 mg 0.357 mL (357 µL)

10 mM (Standard) 1 mg 0.178 mL (178 µL)

10 mM 5 mg 0.892 mL (892 µL)

Step-by-Step Procedure
Equilibration: Remove the Herbimycin C vial from -20°C storage and allow it to equilibrate to

room temperature inside a desiccator.

Why? Opening a cold vial introduces condensation (water), which degrades the

ansamycin structure.[2][3]

Weighing: Accurately weigh the desired amount of Herbimycin C (e.g., 1 mg) into a sterile

amber vial.

Note: Ansamycins can be static. Use an anti-static gun if necessary.

Solvation: Add the calculated volume of anhydrous DMSO (e.g., 178 µL for a 10 mM stock).
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Dissolution: Vortex vigorously for 30-60 seconds. The solution should turn a clear, bright

yellow.[3]

Check: Inspect the bottom of the tube. If particles remain, sonicate in a water bath for 2

minutes at room temperature. Avoid heating >30°C.

Aliquoting: Immediately dispense the stock solution into single-use aliquots (e.g., 10-20 µL)

to avoid freeze-thaw cycles.

Storage: Store aliquots at -20°C (stable for 3 months) or -80°C (stable for 6-12 months).

Protect from light.[4]

Protocol: Working Solutions & Serial Dilution
Objective: Dilute the DMSO stock into aqueous culture media without precipitation for a cellular

assay.

Critical Rule: The final DMSO concentration in the cell culture must remain < 0.5% (v/v) to

avoid solvent toxicity.[2][3]
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Figure 2: Serial Dilution Strategy. Using an intermediate step prevents "shock precipitation" of

the hydrophobic compound.

Procedure
Preparation: Thaw one aliquot of 10 mM stock at room temperature.

Intermediate Dilution (100x):

Prepare a 100 µM intermediate solution.
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Add 10 µL of 10 mM Stock to 990 µL of culture media (or PBS).

Vortex immediately upon addition. Do not let the DMSO drop sit on the surface.

Final Dilution:

Dilute the intermediate solution into the final assay wells.

Example: To achieve 1 µM final concentration, add 10 µL of the Intermediate (100 µM) to

990 µL of cell suspension.[1][2][3]

Result: Final DMSO concentration is 0.01%, well below the toxicity threshold.[3]

Troubleshooting Guide
Issue Possible Cause Solution

Precipitation upon dilution
"Shock" dilution from 100%

DMSO to water.

Use the "Intermediate Dilution"

step described above. Ensure

rapid mixing.

Loss of biological activity
Degradation due to light or

moisture.

Ensure storage in amber vials.

Use fresh DMSO. Check -20°C

freezer stability.

Cytotoxicity in controls High DMSO concentration.

Calculate final DMSO %. It

must be < 0.5%. Include a

"Vehicle Control" (DMSO only)

in all assays.

Solution turns brown
Oxidation of the benzoquinone

ring.

The compound has degraded.

Discard and prepare fresh

stock.

References
Uehara, Y. (2003).[3][5][6] Natural product origins of Hsp90 inhibitors. Current Cancer Drug

Targets, 3(5), 325-330.[1][2][3] [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://en.wikipedia.org/wiki/Herbimycin
https://pubchem.ncbi.nlm.nih.gov/compound/13491580
https://www.stressmarq.com/products/small-molecules/inhibitor/herbimycin-a-sih-116/
https://www.stressmarq.com/products/small-molecules/inhibitor/herbimycin-a-sih-116/
https://www.stressmarq.com/products/small-molecules/inhibitor/herbimycin-a-sih-116/
https://www.bioaustralis.com/product/herbimycin-c/
https://www.bioaustralis.com/product_pdfs/override/BIA-H1144_product_sheet.pdf
https://en.wikipedia.org/wiki/Herbimycin
https://pubchem.ncbi.nlm.nih.gov/compound/13491580
https://www.stressmarq.com/products/small-molecules/inhibitor/herbimycin-a-sih-116/
https://pubmed.ncbi.nlm.nih.gov/14529384/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8101158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shibata, K., et al. (1986).[3][5] The structure and cytocidal activity of herbimycin C. The

Journal of Antibiotics, 39(11), 1630-1633.[1][2][3] [Link]

BioAustralis.Herbimycin C Technical Data. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8101158?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8101158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

